Cas no 1032622-86-8 (nigellidine-4-O-sulfate)

• Product Name: nigellidine-4-O-sulfate
• CAS No: 1032622-86-8
• MF: C₁₈H₁₈N₂O₅S
• MW: 374.410923480988
• CID: 2011239
• Update Time: 2025-04-21

nigellidine-4-O-sulfate Chemical and Physical Properties

Names and Identifiers

• nigellidine-4-O-sulfate

• Inchi： 1S/C18H18N2O5S/c1-12-10-15-17(16(11-12)25-26(22,23)24)18(13-4-6-14(21)7-5-13)20-9-3-2-8-19(15)20/h4-7,10-11H,2-3,8-9H2,1H3,(H,22,23,24)
• InChI Key： PIIGHYPMPPFOCX-UHFFFAOYSA-N
• SMILES： CC1C=C2C(C(=[N+]3N2CCCC3)C2C=CC(O)=CC=2)=C(OS(=O)(=O)[O-])C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• XLogP3: -0.569

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Pyridazinoindazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles Pyridazinoindazoles